4-Dimethylamino-[1,2,4]triazolo[4,3-a]quinoxaline

• Molecular Formula: C11H11N5
• Molecular Weight: 213.24 g/mol
• IUPAC Name: N,N-dimethyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-amine
• InChI: InChI=1S/C11H11N5/c1-15(2)10-11-14-12-7-16(11)9-6-4-3-5-8(9)13-10/h3-7H,1-2H3
• InChI Key: QODXOYXKSDVVFD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC2=CC=CC=C2N3C1=NN=C3

Description

4-Dimethylamino-[1,2,4]triazolo[4,3-a]quinoxaline is a useful research compound. Its molecular formula is C11H11N5 and its molecular weight is 213.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A slurry of 2.0 g. (0.01 mole) of 4-chloro-[1,2,4]triazolo[4,3-a]quinoxaline (the product of Example 2) in N,N-dimethylformamide (30 ml.) was saturated with dimethylamine gas and stirred at room temperature overnight. The mixture was poured over ice and the precipitate was removed by filtration. Recrystallization from ethanol gave 640 mg. (44% yield) of 4-dimethylamino-[1,2,4]triazolo[4,3-a]quinoxaline, m.p. 184°-186° C. Mass spectrum: m/e, 213 (P).